Cas no 922054-87-3 (2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 922054-87-3
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 5811468
• PubChem ID: 40947092
• Update Time: 2025-05-19

2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzamide
• Benzamide, 2,4-dimethoxy-N-(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-
• F2266-0299
• 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• 922054-87-3
• AKOS024633825

• Inchi： 1S/C18H18N2O4/c1-23-13-5-6-14(16(10-13)24-2)18(22)19-12-4-7-15-11(9-12)3-8-17(21)20-15/h4-7,9-10H,3,8H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： YFLAPMJOCXTDKI-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.7Ų

Additional information on 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Comprehensive Overview of 2,4-Dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 922054-87-3)

2,4-Dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide, with the CAS number 922054-87-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the tetrahydroquinoline core and dimethoxybenzamide moiety, make it a promising candidate for various applications in drug discovery and development.

In recent years, the scientific community has shown increasing interest in 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide due to its potential role in modulating specific biological pathways. Researchers have explored its interactions with enzymes and receptors, particularly in the context of neurodegenerative diseases and inflammatory conditions. These areas align with current trends in biomedical research, where there is a growing demand for novel compounds that can address unmet medical needs.

The synthesis of CAS 922054-87-3 involves multi-step organic reactions, with careful attention to the introduction of the dimethoxy groups and the formation of the tetrahydroquinoline ring system. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed to characterize the compound and ensure its purity. These methods are crucial for researchers who require high-quality samples for their studies.

One of the most frequently asked questions about 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide concerns its solubility and stability profile. The compound exhibits moderate solubility in organic solvents like DMSO and methanol, which is important for formulation in biological assays. Its stability under various pH conditions has also been investigated, as this property directly impacts its potential as a drug candidate.

From a commercial perspective, CAS 922054-87-3 is primarily supplied to research institutions and pharmaceutical companies engaged in early-stage drug discovery. The compound's molecular weight (328.35 g/mol) and logP value (indicating its lipophilicity) are critical parameters that influence its absorption and distribution characteristics. These factors are often discussed in online forums and scientific databases, reflecting the compound's relevance in modern medicinal chemistry.

Recent publications have highlighted the potential of 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide as a scaffold for designing new kinase inhibitors. This application is particularly timely, given the current focus on targeted therapies in oncology. The compound's ability to interact with specific protein domains while maintaining favorable pharmacokinetic properties makes it an attractive starting point for structure-activity relationship studies.

Environmental and safety considerations for CAS 922054-87-3 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this material. These precautions align with the increasing emphasis on green chemistry principles in research laboratories worldwide.

The future outlook for 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide appears promising, with several patent applications mentioning derivatives of this core structure. As computational methods like molecular docking and AI-assisted drug design become more sophisticated, the compound's potential applications may expand further. This aligns with current trends in pharmaceutical research, where there is growing interest in repurposing existing chemical entities for new therapeutic indications.

For researchers seeking detailed information about CAS 922054-87-3, various online chemical databases provide comprehensive data sheets, including spectral information and synthetic procedures. The compound's unique IUPAC name and structure make it easily identifiable in these resources, facilitating literature searches and cross-referencing with related compounds in the benzamide family.

In conclusion, 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide represents an interesting case study in modern medicinal chemistry. Its balanced combination of aromatic and heterocyclic elements, along with its demonstrated biological activity, positions it as a valuable tool for researchers exploring new therapeutic approaches. As the scientific understanding of complex biological systems grows, compounds like this will likely play an increasingly important role in bridging the gap between basic research and clinical applications.